N-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine

• IUPAC Name: 1-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H22N6O/c1-20-15-13(8-18-20)14(16-10-17-15)19-11-2-5-21(9-11)12-3-6-22-7-4-12/h8,10-12H,2-7,9H2,1H3,(H,16,17,19)
• InChI Key: PFHSPNDJTQGCKQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=NC(=C2C=N1)NC3CCN(C3)C4CCOCC4
• Molecular Formula: C15H22N6O
• Molecular Weight: 302.37 g/mol

Description

This compound is a potent selective brain penetrant phosphodiesterase PDE9A inhibitor. It has been investigated for the treatment of cognitive disorders including Alzheimer’s Disease.

Synthesis Analysis

The synthesis of this compound involves a mixture of equimolecular amounts of 3-methyl-1-phenyl-5-pyrazolone, appropriate aromatic aldehyde, and thiourea in acetic acid. The mixture is heated to 80–85°C for 8 hours with stirring. After reaction completion, the reaction mixture is cooled and added to ice water.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[3,4-d]pyrimidine scaffold. Molecular docking simulation of the designed compounds confirmed the good fit into the CDK2 active site through the essential hydrogen bonding with Leu83.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps. The growth of the three examined cell lines was significantly inhibited by most of the prepared compounds.

Physical And Chemical Properties Analysis

The compound appears as a yellow liquid. Its 1H NMR (CDCl3, 400 MHz) is δ 1.40 (t, 3H, CH3, J= 6.8Hz), 4.37 (q, 2H, CH2, J= 7.0Hz), 7.33-7.41 (m, 2H, Ar), 7.59 (d, 1H, Ar, J= 7.6Hz), 7.75 (s, 1H, Ar), 7.81 (s, 1H, Ar), 8.41(s, 1H, N=CH), LC-MS: m/z, 248 (M+1).

Scientific Research Applications

N-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine has been studied for its potential applications in scientific research. It has been shown to act as an inhibitor of enzymes such as phospholipase A2 and serine proteases. It has also been studied for its potential to act as a modulator of certain biochemical pathways, such as the MAPK/ERK and PI3K/Akt pathways. Additionally, this compound has been used as a scaffold for drug design, as it has a relatively low toxicity and can be easily modified to create new compounds with desired properties.

Mechanism of Action

Target of Action

The primary target of N-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

This compound acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing its interaction with cyclin A2, a protein required for CDK2 activation . This inhibition disrupts the cell cycle progression, leading to the arrest of cell division .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption in the cell cycle can lead to apoptosis, or programmed cell death . Therefore, the compound’s action on CDK2 can have significant downstream effects on cell proliferation and survival .

Pharmacokinetics

The effectiveness of the compound against various cell lines suggests it may have favorable absorption, distribution, metabolism, and excretion (adme) properties .

Result of Action

The compound has shown significant cytotoxic activities against various cancer cell lines, including MCF-7 and HCT-116 . It has been observed to induce apoptosis within HCT cells . The compound’s inhibitory activity against CDK2 has been quantified with IC50 values, indicating its potency .

Advantages and Limitations for Lab Experiments

N-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine has several advantages for use in laboratory experiments. It is relatively stable and has a relatively low toxicity, making it safe to use in experiments. Additionally, its structure can be easily modified to create new compounds with desired properties. However, it is important to note that this compound is a synthetic compound and is not found naturally in the body, so its effects may not be identical to those of naturally occurring compounds.

Future Directions

N-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine has a wide range of potential applications in scientific research and drug design. Further research is needed to understand its mechanism of action and to identify potential therapeutic applications. Additionally, further research is needed to understand how this compound affects the biochemical and physiological processes in the body and to identify potential side effects. Additionally, further research is needed to identify potential drug targets and to develop novel compounds based on the this compound scaffold. Finally, further research is needed to optimize the synthesis method and to identify potential uses in other areas such as diagnostics and imaging.

Synthesis Methods

N-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine can be synthesized using several different methods, including the condensation reaction of a 1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid with an oxan-4-yl pyrrolidin-3-amine. This reaction is typically carried out in a solvent such as dimethyl sulfoxide (DMSO) and can be catalyzed by a base such as potassium carbonate. The product is then purified by recrystallization and characterized by various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Biochemical Analysis

Biochemical Properties

This compound interacts with CDK2, a cyclin-dependent kinase, and inhibits its activity . The inhibition of CDK2 can lead to alterations in cell cycle progression, potentially leading to the death of cancer cells . The compound fits well into the CDK2 active site through essential hydrogen bonding with Leu83 .

Cellular Effects

The compound has shown significant cytotoxic activities against various cell lines, including MCF-7, HCT-116, and HepG-2 . It has been observed to cause alterations in cell cycle progression and induce apoptosis within HCT cells .

Molecular Mechanism

At the molecular level, the compound exerts its effects by binding to the active site of CDK2, inhibiting its activity and thereby altering cell cycle progression . This binding interaction involves essential hydrogen bonding with Leu83 .

Temporal Effects in Laboratory Settings

The effects of this compound on cellular function have been observed over time in laboratory settings